Cas no 1204234-25-2 (3,5-bis(trifluoromethyl)isonicotinic Acid)

3,5-bis(trifluoromethyl)isonicotinic Acid structure
1204234-25-2 structure
Product Name:3,5-bis(trifluoromethyl)isonicotinic Acid
CAS No:1204234-25-2
MF:C8H3F6NO2
MW:259.105343103409
CID:1213502
PubChem ID:75406320
Update Time:2025-04-20

3,5-bis(trifluoromethyl)isonicotinic Acid Chemical and Physical Properties

Names and Identifiers

    • 3,5-bis(trifluoromethyl)isonicotinic Acid
    • 3,5-Bis(trifluoromethyl)-4-pyridine carboxylic acid, 97%
    • MFCD23382208
    • 3,5-bis(trifluoromethyl)pyridine-4-carboxylic acid
    • 3,5-Bis(trifluoromethyl)-4-pyridine carboxylic acid
    • 1204234-25-2
    • AKOS017344870
    • 3,5-Bis-trifluoromethylisonicotinic acid
    • Inchi: 1S/C8H3F6NO2/c9-7(10,11)3-1-15-2-4(8(12,13)14)5(3)6(16)17/h1-2H,(H,16,17)
    • InChI Key: AOOGWVWBPGOHCN-UHFFFAOYSA-N
    • SMILES: FC(C1C=NC=C(C(F)(F)F)C=1C(=O)O)(F)F

Computed Properties

  • Exact Mass: 259.00679731g/mol
  • Monoisotopic Mass: 259.00679731g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 50.2Ų
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